Cas no 1209650-85-0 (N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1209650-85-0
• MF: C₂₀H₂₃N₅O₂S
• MW: 397.493922472
• CID: 6303163
• PubChem ID: 45560444
• Update Time: 2025-08-02

N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide
• VU0522343-1
• AKOS024520667
• F5831-8588
• 1209650-85-0
• N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-2,1,3-benzothiadiazole-5-carboxamide
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C20H23N5O2S/c1-27-19-5-3-2-4-18(19)25-12-10-24(11-13-25)9-8-21-20(26)15-6-7-16-17(14-15)23-28-22-16/h2-7,14H,8-13H2,1H3,(H,21,26)
• InChI Key： LMJXLHJBUFPHGX-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(NCCN1CCN(C2C=CC=CC=2OC)CC1)=O

Computed Properties

• Exact Mass: 397.15724617g/mol
• Monoisotopic Mass: 397.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide

Comprehensive Overview of N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1209650-85-0)

N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1209650-85-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of benzothiadiazole derivatives, which are known for their diverse biological activities. Its molecular structure combines a piperazine moiety with a benzothiadiazole core, making it a subject of interest for drug discovery and development.

The CAS No. 1209650-85-0 is often associated with studies focusing on central nervous system (CNS) targets, as the piperazine group is a common pharmacophore in neuroactive compounds. Researchers have explored its potential interactions with G-protein coupled receptors (GPCRs), particularly those involved in neurotransmitter regulation. This aligns with current trends in neuroscience, where GPCR modulation is a hot topic for treating disorders like anxiety, depression, and neurodegenerative diseases.

One of the most searched questions related to this compound is: "What are the applications of benzothiadiazole derivatives in medicine?" The answer lies in their versatility. Benzothiadiazole scaffolds are frequently used in the design of fluorescent probes, enzyme inhibitors, and receptor ligands. For N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide, preliminary studies suggest potential as a serotonin receptor modulator, which could open doors for novel therapeutic agents.

Another trending topic in the scientific community is the use of computational chemistry to predict compound behavior. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies have been employed to analyze CAS No. 1209650-85-0, providing insights into its binding affinity and selectivity. These techniques are increasingly popular due to their cost-effectiveness and efficiency in early-stage drug development.

The synthesis of N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide involves multi-step organic reactions, including amide coupling and piperazine alkylation. Researchers often optimize these processes to improve yield and purity, addressing another common query: "How to synthesize benzothiadiazole-carboxamide derivatives efficiently?" Recent advancements in green chemistry have also influenced synthesis protocols, emphasizing solvent-free or catalytic methods.

In terms of physicochemical properties, this compound exhibits moderate solubility in polar organic solvents, which is critical for formulation studies. Its logP value and hydrogen bonding capacity are frequently analyzed to predict bioavailability, a key consideration in drug design. These properties are often discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) profiling.

Given the growing interest in personalized medicine, CAS No. 1209650-85-0 has also been explored for its potential in targeted therapies. For instance, its benzothiadiazole component could be functionalized to enhance specificity for certain cell types or pathways. This aligns with the broader trend of precision medicine, where compounds are tailored to individual patient needs.

Safety and toxicity profiles are another area of focus. While N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide is not classified as hazardous, rigorous in vitro and in vivo studies are essential to evaluate its therapeutic index. This addresses the frequently asked question: "What are the safety considerations for benzothiadiazole-based compounds?"

In conclusion, N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1209650-85-0) represents a promising candidate for further research in medicinal chemistry and pharmacology. Its structural complexity and potential biological activities make it a valuable subject for studies on GPCR modulation, fluorescent imaging, and drug discovery. As the scientific community continues to explore its applications, this compound may contribute to breakthroughs in treating CNS disorders and other medical conditions.